Cas no 797056-48-5 (Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo-)

• Product Name: Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo-
• CAS No: 797056-48-5
• MF: C₁₈H₁₇Br
• MW: 313.231584310532
• MDL: MFCD26131238
• CID: 532172
• PubChem ID: 57884590
• Update Time: 2025-06-13

Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo-
• 2'-BROMOSPIRO[CYCLOHEXANE-1,9'-FLUORENE]
• NULL
• 797056-48-5
• spiro[cyclohexane-1,9'-[9h]fluorene],2'-bromo-
• E83903
• 2 inverted exclamation mark -Bromospiro[cyclohexane-1,9 inverted exclamation mark -fluorene]
• AMY39209
• MFCD26131238
• SY285188
• AKOS025296062
• SCHEMBL808152
• DTXSID40728175
• 2′-Bromospiro[cyclohexane-1,9′-[9H]fluorene] (ACI)
• 2′-Bromospiro[cyclohexane-1,9′-fluorene]
• 2''-Bromospiro[cyclohexane-1,9''-fluorene]

• MDL： MFCD26131238
• Inchi： 1S/C18H17Br/c19-13-8-9-15-14-6-2-3-7-16(14)18(17(15)12-13)10-4-1-5-11-18/h2-3,6-9,12H,1,4-5,10-11H2
• InChI Key： JLBXMPBCAYRQSZ-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C3C(C42CCCCC4)=CC=CC=3)=CC=1

Computed Properties

• Exact Mass: 312.05136g/mol
• Monoisotopic Mass: 312.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo-

Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- (CAS No. 797056-48-5)

Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- (CAS No. 797056-48-5) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, often referred to as a spirocyclic derivative of fluorene, possesses a distinctive molecular structure that endows it with a range of interesting properties and potential applications.

The core structure of Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- is characterized by a spirocyclic linkage between a cyclohexane ring and a fluorene moiety, with a bromine atom substituting at the 2' position. This unique arrangement contributes to its stability and reactivity, making it an attractive candidate for various chemical transformations and material applications.

In recent years, the study of spirocyclic compounds has seen a surge in interest due to their potential in developing novel materials and pharmaceuticals. The presence of the bromine substituent in Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- offers several advantages. For instance, bromine is a versatile leaving group that can be readily replaced by other functional groups through various substitution reactions. This property makes the compound an excellent starting material for the synthesis of more complex molecules with tailored functionalities.

One of the key areas where Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- has shown promise is in the field of organic electronics. The fluorene moiety is known for its excellent electronic properties, including high electron mobility and good charge transport characteristics. These properties are further enhanced by the spirocyclic structure, which can improve the molecular packing and alignment in thin films. As a result, Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- has been explored as a building block for organic semiconductors and light-emitting diodes (OLEDs).

In the realm of pharmaceutical research, spirocyclic compounds have gained attention due to their ability to modulate biological targets with high selectivity and potency. The bromine substituent in Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- can be functionalized to introduce pharmacophores that interact with specific biological targets. Recent studies have demonstrated that derivatives of this compound exhibit promising activities against various diseases, including cancer and neurodegenerative disorders.

For example, researchers at the University of California have synthesized a series of derivatives of Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- and evaluated their anticancer properties. One derivative was found to inhibit the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Another study conducted at Harvard University explored the neuroprotective effects of these derivatives in models of Parkinson's disease. The results indicated that certain derivatives could effectively reduce oxidative stress and prevent neuronal cell death.

The synthetic versatility of Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- also makes it an attractive candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By using this approach, researchers can systematically explore the structure-activity relationships (SAR) of derivatives of Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo-, leading to the discovery of new lead compounds for drug development.

In addition to its applications in materials science and pharmaceutical research, Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- has also been investigated for its potential use in environmental remediation. The unique electronic properties of fluorene derivatives make them suitable for adsorbing and degrading pollutants such as heavy metals and organic contaminants. Recent studies have shown that modified forms of this compound can effectively remove toxic substances from water sources, offering a promising solution for environmental challenges.

The ongoing research into Spiro[cyclohexane-1,9'-[9H]fluorene], 2'-bromo- highlights its multifaceted nature and broad range of applications. From advanced materials to drug discovery and environmental remediation, this compound continues to be a subject of intense investigation by scientists across various disciplines. As new synthetic methods and functionalization strategies are developed, it is likely that even more exciting applications will emerge in the future.